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Compound of Interest

Compound Name: Raxatrigine

Cat. No.: B1684372

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raxatrigine (also known as Vixotrigine, GSK-1014802, or CNV1014802) is a state- and use-
dependent voltage-gated sodium channel (VGSC) blocker.[1] While initially investigated for
selectivity towards specific Nav subtypes, it is now more broadly characterized as a non-
selective VGSC inhibitor.[2] Its mechanism of action makes it a valuable tool for in vitro studies
of neuropathic pain, epilepsy, and other neurological disorders involving aberrant neuronal
excitability. Proper preparation of Raxatrigine solutions is critical for obtaining accurate and
reproducible results in in vitro experiments. This document provides detailed protocols and
application notes for the preparation of Raxatrigine solutions for use in cell-based assays.
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Property Value Source
Molecular Formula CisH19FN202 [3]
Molecular Weight 314.36 g/mol [3]
CAS Number 934240-30-9 [3]

Solubility of Raxatrigine
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Solvent Solubility Source
Dimethyl Sulfoxide (DMSO) =100 mg/mL (= 318.12 mM) [3]
Water Insoluble [1]
Ethanol Not specified

PBS (pH 7.2) Very low (requires co-solvents)

Recommended Storage Conditions for Raxatrigine
Solutions

. Storage .
Solution Type Shelf Life Source
Temperature
Solid Powder -20°C to -80°C > 2 years [1]
DMSO Stock Solution
-20°C Up to 1 month [3114]
(concentrated)
DMSO Stock Solution
-80°C Up to 6 months [3114]
(concentrated)
Aqueous Working
] 2-8°C (prepared fresh)  Use on the same day [3]
Solutions

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Raxatrigine Stock Solution in DMSO

This protocol describes the preparation of a 100 mM Raxatrigine stock solution in DMSO.
Materials:
» Raxatrigine powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or glass vials
Calibrated analytical balance
Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing Raxatrigine: In a chemical fume hood, carefully weigh the desired amount of
Raxatrigine powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
31.44 mg of Raxatrigine (Molecular Weight = 314.36 g/mol ).

Dissolving in DMSO: Add the weighed Raxatrigine powder to a sterile amber vial. Using a
calibrated pipette, add the calculated volume of anhydrous DMSO. For the example above,
add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly for several minutes
until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

[3]14]

Protocol 2: Preparation of Raxatrigine Working
Solutions for In Vitro Cell-Based Assays

This protocol provides a general method for diluting the DMSO stock solution into an aqueous

cell culture medium or physiological buffer for in vitro experiments. The final DMSO

concentration should be kept to a minimum, ideally < 0.1%, to avoid solvent-induced cellular

toxicity or off-target effects.

Materials:
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100 mM Raxatrigine in DMSO (from Protocol 1)
Sterile cell culture medium or physiological buffer (e.g., HBSS, PBS)
Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 100 mM Raxatrigine stock solution
at room temperature.

Intermediate Dilutions: To minimize precipitation of the lipophilic compound in the aqueous
medium, perform serial dilutions. For example, to prepare a final working solution of 10 uM
Raxatrigine with a final DMSO concentration of 0.1%:

o Prepare an intermediate dilution by adding 1 pL of the 100 mM stock solution to 99 L of
DMSO to get a 1 mM solution.

o Prepare a second intermediate dilution by adding 10 pL of the 1 mM solution to 90 pL of
cell culture medium to get a 100 uM solution.

Final Working Solution: Add 10 pL of the 100 uM intermediate solution to 990 pL of pre-
warmed cell culture medium to obtain the final 1 uM working solution. The final DMSO
concentration will be 0.1%.

Vehicle Control: It is crucial to prepare a vehicle control solution containing the same final
concentration of DMSO (e.g., 0.1%) in the cell culture medium without Raxatrigine. This will
allow for the assessment of any effects of the solvent on the experimental system.

Immediate Use: Use the freshly prepared working solutions immediately to avoid
precipitation and ensure accurate dosing.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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